Cas no 1022421-80-2 (2-[(4-oxo-1H-quinazolin-2-yl)sulfanyl]-N-[4-(trifluoromethylsulfanyl)phenyl]acetamide)

• Product Name: 2-[(4-oxo-1H-quinazolin-2-yl)sulfanyl]-N-[4-(trifluoromethylsulfanyl)phenyl]acetamide
• CAS No: 1022421-80-2
• MF: C₁₇H₁₂F₃N₃O₂S₂
• MW: 411.421291351318
• MDL: MFCD00171012
• CID: 5156439
• Update Time: 2026-03-04

2-[(4-oxo-1H-quinazolin-2-yl)sulfanyl]-N-[4-(trifluoromethylsulfanyl)phenyl]acetamide Chemical and Physical Properties

Names and Identifiers

• 2-[(4-oxo-1H-quinazolin-2-yl)sulfanyl]-N-[4-(trifluoromethylsulfanyl)phenyl]acetamide

• MDL： MFCD00171012
• Inchi： 1S/C17H12F3N3O2S2/c18-17(19,20)27-11-7-5-10(6-8-11)21-14(24)9-26-16-22-13-4-2-1-3-12(13)15(25)23-16/h1-8H,9H2,(H,21,24)(H,22,23,25)
• InChI Key： COOSCYSKDQQABO-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(SC(F)(F)F)C=C1)(=O)CSC1=NC(=O)C2=C(N1)C=CC=C2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinazolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinazolines

Additional information on 2-[(4-oxo-1H-quinazolin-2-yl)sulfanyl]-N-[4-(trifluoromethylsulfanyl)phenyl]acetamide

Research Brief on 2-[(4-oxo-1H-quinazolin-2-yl)sulfanyl]-N-[4-(trifluoromethylsulfanyl)phenyl]acetamide (CAS: 1022421-80-2)

The compound 2-[(4-oxo-1H-quinazolin-2-yl)sulfanyl]-N-[4-(trifluoromethylsulfanyl)phenyl]acetamide (CAS: 1022421-80-2) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research brief aims to synthesize the latest findings on this compound, focusing on its synthesis, biological activity, and potential mechanisms of action.

Recent studies have highlighted the compound's role as a promising scaffold for the development of novel kinase inhibitors. The quinazoline core, coupled with the trifluoromethylsulfanyl moiety, has been shown to exhibit high affinity for specific kinase targets, particularly those involved in cancer signaling pathways. Computational docking studies suggest that the compound binds to the ATP-binding site of certain kinases, thereby inhibiting their activity.

In vitro assays have demonstrated potent inhibitory effects of 2-[(4-oxo-1H-quinazolin-2-yl)sulfanyl]-N-[4-(trifluoromethylsulfanyl)phenyl]acetamide against a panel of cancer cell lines, including breast, lung, and colon cancer. The compound's IC50 values were found to be in the low micromolar range, indicating its potential as a lead candidate for further optimization. Additionally, preliminary toxicity studies in normal cell lines suggest a favorable selectivity profile.

Mechanistic investigations have revealed that the compound induces apoptosis in cancer cells through the activation of caspase-3 and caspase-9, along with the downregulation of anti-apoptotic proteins such as Bcl-2. Furthermore, the compound has been shown to inhibit the phosphorylation of key signaling molecules in the PI3K/AKT and MAPK pathways, which are frequently dysregulated in cancer.

Recent advancements in the synthetic methodology for 2-[(4-oxo-1H-quinazolin-2-yl)sulfanyl]-N-[4-(trifluoromethylsulfanyl)phenyl]acetamide have also been reported. A novel one-pot synthesis approach has been developed, which offers higher yields and improved scalability compared to traditional methods. This development is expected to facilitate further preclinical and clinical studies of the compound.

Despite these promising findings, challenges remain in the development of this compound as a therapeutic agent. Issues such as solubility, bioavailability, and potential off-target effects need to be addressed through structural modifications and formulation strategies. Future research directions may include the exploration of prodrug approaches and the combination of this compound with other therapeutic agents to enhance efficacy.

In conclusion, 2-[(4-oxo-1H-quinazolin-2-yl)sulfanyl]-N-[4-(trifluoromethylsulfanyl)phenyl]acetamide represents a promising candidate for the treatment of various cancers. Its unique chemical structure and potent biological activity make it a valuable subject for further investigation. Continued research efforts are warranted to fully elucidate its therapeutic potential and overcome existing challenges in drug development.